3-(4-benzyl-1-piperazinyl)-N-(3-methoxyphenyl)propanamide hydrochloride

• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-N-(3-methoxyphenyl)propanamide;hydrochloride
• InChI: InChI=1S/C21H27N3O2.ClH/c1-26-20-9-5-8-19(16-20)22-21(25)10-11-23-12-14-24(15-13-23)17-18-6-3-2-4-7-18;/h2-9,16H,10-15,17H2,1H3,(H,22,25);1H
• InChI Key: FEUAAXPYRUMWTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3.Cl
• Molecular Formula: C21H28ClN3O2
• Molecular Weight: 389.9 g/mol

Description

3-(4-benzyl-1-piperazinyl)-N-(3-methoxyphenyl)propanamide hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BPP hydrochloride and is a derivative of piperazine.

Scientific Research Applications

BPP hydrochloride has been studied for its potential applications in various fields. In the field of medicinal chemistry, BPP hydrochloride has been studied as a potential drug candidate for the treatment of various diseases, including cancer, depression, and anxiety disorders. In addition, BPP hydrochloride has been studied for its potential use as a radioligand in imaging studies.

Mechanism of Action

The mechanism of action of BPP hydrochloride is not fully understood. However, it has been suggested that BPP hydrochloride acts as a selective antagonist of the dopamine D2 receptor and the serotonin 5-HT1A receptor. This action may be responsible for its potential therapeutic effects in the treatment of various diseases.
Biochemical and Physiological Effects:
BPP hydrochloride has been shown to have various biochemical and physiological effects. In animal studies, BPP hydrochloride has been shown to decrease locomotor activity and induce sedation. In addition, BPP hydrochloride has been shown to decrease the release of dopamine and serotonin in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using BPP hydrochloride in lab experiments is its high purity and stability. This makes it a reliable compound for use in various experiments. However, one of the limitations of using BPP hydrochloride is its potential toxicity. Careful handling and disposal of the compound are necessary to prevent any harm to researchers and the environment.

Future Directions

There are several future directions for research on BPP hydrochloride. One area of research is the development of new derivatives of BPP hydrochloride with improved pharmacological properties. Another area of research is the investigation of the potential use of BPP hydrochloride in the treatment of other diseases, such as Parkinson's disease and schizophrenia. Additionally, further studies are needed to fully understand the mechanism of action of BPP hydrochloride and its effects on the brain and other organs.